Cas no 214330-72-0 ((4-(Methylthio)phenyl)(pyridin-2-yl)methanol)

(4-(Methylthio)phenyl)(pyridin-2-yl)methanol structure
214330-72-0 structure
Product Name:(4-(Methylthio)phenyl)(pyridin-2-yl)methanol
CAS No:214330-72-0
MF:C13H13NOS
MW:231.313421964645
MDL:MFCD07775239
CID:2103076
Update Time:2023-08-03

(4-(Methylthio)phenyl)(pyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (4-(methylthio)phenyl)(pyridin-2-yl)methanol
    • 4-Methylthiophenyl-(2-pyridyl)methanol
    • (4-(Methylthio)phenyl)(pyridin-2-yl)methanol
    • MDL: MFCD07775239
    • Inchi: 1S/C13H13NOS/c1-16-11-7-5-10(6-8-11)13(15)12-4-2-3-9-14-12/h2-9,13,15H,1H3
    • InChI Key: GMDXSIWCCDDIQL-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC(=CC=1)C(C1C=CC=CN=1)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 204
  • XLogP3: 2
  • Topological Polar Surface Area: 58.4

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